3-[2-oxo-2-(1-pyrrolidinyl)ethyl]-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinone

• IUPAC Name: 3-(2-oxo-2-pyrrolidin-1-ylethyl)-4-[(E)-3-phenylprop-2-enyl]piperazin-2-one
• InChI: InChI=1S/C19H25N3O2/c23-18(22-11-4-5-12-22)15-17-19(24)20-10-14-21(17)13-6-9-16-7-2-1-3-8-16/h1-3,6-9,17H,4-5,10-15H2,(H,20,24)/b9-6+
• InChI Key: PACROEHTFQTHSU-RMKNXTFCSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CC2C(=O)NCCN2CC=CC3=CC=CC=C3
• Isomeric SMILES: C1CCN(C1)C(=O)CC2C(=O)NCCN2C/C=C/C3=CC=CC=C3
• Molecular Formula: C19H25N3O2
• Molecular Weight: 327.4 g/mol

Description

3-[2-oxo-2-(1-pyrrolidinyl)ethyl]-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinone is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is commonly referred to as OPP or N-phenylacetyl-L-prolylglycine ethyl ester (Noopept) and is a member of the racetam family of nootropic compounds. Nootropics are a class of compounds that are known to enhance cognitive function, memory, and learning ability.

Mechanism of Action

The mechanism of action of OPP is not fully understood. However, it is believed that OPP works by modulating the activity of several neurotransmitters in the brain. OPP has been shown to increase the levels of acetylcholine, glutamate, and dopamine in the brain, which are all involved in cognitive function, memory, and learning ability. Additionally, OPP has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects
OPP has several biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in promoting the growth and survival of neurons. Additionally, OPP has been shown to increase the levels of cyclic adenosine monophosphate (cAMP), which is a signaling molecule that is involved in several physiological processes, including memory and learning.

Advantages and Limitations for Lab Experiments

One of the advantages of using OPP in lab experiments is its high potency. OPP is several times more potent than other racetam compounds and requires a lower dosage to elicit its effects. Additionally, OPP has a good safety profile and has been shown to be well-tolerated in animal models. However, one of the limitations of using OPP in lab experiments is its high cost. OPP is a relatively expensive compound, and the cost of using it in experiments can be a limiting factor for researchers.

Future Directions

There are several future directions for the study of OPP. One potential direction is to investigate the effects of OPP on other neurotransmitters in the brain. Additionally, more studies are needed to understand the long-term effects of OPP use and its potential in treating neurodegenerative diseases. Another potential direction is to investigate the effects of combining OPP with other nootropic compounds to enhance its cognitive-enhancing effects.
Conclusion
In conclusion, OPP is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. OPP has been shown to improve cognitive function, memory, and learning ability in animal models and has neuroprotective effects. OPP has several advantages and limitations for lab experiments, and there are several future directions for its study. Overall, OPP is a promising compound that has the potential to improve our understanding of cognitive function and treat neurodegenerative diseases.

Synthesis Methods

The synthesis of OPP is a multistep process that involves the reaction of N-phenylacetyl-L-prolylglycine with ethyl ester and piperazine. The reaction is carried out under controlled conditions to ensure the purity and yield of the final product. The synthesis method of OPP has been extensively studied, and several modifications have been made to improve the efficiency of the process.

Scientific Research Applications

OPP has been extensively studied for its potential therapeutic applications. Several studies have shown that OPP can improve cognitive function, memory, and learning ability in animal models. Additionally, OPP has been shown to have neuroprotective effects and can prevent neuronal damage caused by oxidative stress and inflammation. OPP has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.